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Compound of Interest

Compound Name: Diphenyl disulfide

Cat. No.: B046162 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Diphenyl disulfide (DPDS), a common reagent in organic synthesis, presents a specific set of

safety and handling challenges that necessitate a thorough understanding for professionals in

research and drug development. This in-depth technical guide provides a comprehensive

overview of its properties, hazards, and the requisite precautions for its safe use, from

laboratory-scale experiments to larger-scale applications.

Core Safety and Physical Properties
A foundational aspect of safely handling any chemical is a clear understanding of its physical

and chemical properties, alongside its inherent hazards. The following tables summarize the

key quantitative data for diphenyl disulfide.

Table 1: Physical and Chemical Properties of Diphenyl Disulfide
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Property Value Reference

Molecular Formula C₁₂H₁₀S₂ [1][2]

Molecular Weight 218.34 g/mol [1][2]

Appearance
Colorless to white crystalline

solid with an unpleasant odor
[1][3]

Melting Point 58 - 63 °C (136 - 145 °F) [1][2]

Boiling Point 310 °C (590 °F) at 760 mmHg [1][4]

Flash Point > 93.3 °C (200 °F) [5]

Density 1.353 g/cm³ at 20 °C [1]

Solubility

Insoluble in water; Soluble in

alcohol, ether, and carbon

disulfide.

[1]

Vapor Pressure 0.00113 mmHg at 25°C

Table 2: Hazard Identification and Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[6]

[7]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[5]

[7]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation.[3][5]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation.[3][5][8]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

H373: May cause damage to

organs through prolonged or

repeated exposure.[5][9]

Hazardous to the Aquatic

Environment, Acute
Category 1

H400: Very toxic to aquatic life.

[6]

Hazardous to the Aquatic

Environment, Chronic
Category 1

H410: Very toxic to aquatic life

with long lasting effects.[5][6]

[7]

Experimental Protocols for Safety Assessment
The hazard classifications presented above are derived from standardized experimental

protocols. Understanding these methodologies is crucial for interpreting safety data and, if

necessary, conducting further risk assessments.

Oral LD50 Test (OECD Test Guideline 423): This method is used to determine the acute oral

toxicity of a substance. In the case of diphenyl disulfide, the LD50 (the dose lethal to 50% of

the test population) in female rats was found to be between 300 and 2,000 mg/kg.[5] The

protocol involves administering the substance to a group of fasted animals in a single dose and

observing them for signs of toxicity and mortality over a set period.

Ames Test (OECD Test Guideline 471): This in vitro test is used to assess the mutagenic

potential of a chemical. For diphenyl disulfide, the Ames test using Escherichia
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coli/Salmonella typhimurium yielded a negative result, indicating it is not mutagenic in this

assay.[5] The test exposes bacterial strains with pre-existing mutations to the chemical and

measures the rate of reversion to the wild type.

Chromosome Aberration Test (OECD Test Guideline 473): This in vitro test evaluates the

potential of a substance to cause structural chromosomal abnormalities in cultured mammalian

cells. Diphenyl disulfide tested negative in a chromosome aberration test using Chinese

hamster lung cells.[5] The protocol involves treating cell cultures with the test substance and

then examining the chromosomes for aberrations.

Safe Handling and Storage
Adherence to proper handling and storage procedures is paramount to minimizing exposure

and ensuring a safe working environment.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense. The following diagram illustrates a

logical workflow for selecting the necessary protective gear when handling diphenyl disulfide.
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Handling Diphenyl Disulfide

Respiratory Protection
(e.g., NIOSH/MSHA or EN 149 approved respirator)

Required if dusts are generated.

Eye Protection
(e.g., Safety glasses with side-shields, goggles)
Tested and approved under NIOSH or EN 166.

Hand Protection
(e.g., Nitrile rubber gloves)

Breakthrough time and thickness appropriate for the task.

Body Protection
(e.g., Lab coat, protective clothing)

To prevent skin exposure.

Proceed with Handling

Accidental Spill of
Diphenyl Disulfide

Ensure appropriate PPE is worn

Contain the spill
Prevent entry into drains and waterways

Clean up the spill
Sweep up solid material, avoid creating dust

Dispose of waste
Place in a sealed container for proper disposal

Decontaminate the area

Spill Response Complete
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Diphenyl Disulfide

Strong Oxidizing Agents
(e.g., Peroxides, Nitrates)

Violent Reactions Possible

Strong Bases
(e.g., Sodium Hydroxide)

Incompatible

Strong Reducing Agents
(e.g., Hydrides)

Incompatible

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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